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Compound of Interest

Compound Name:
2-phenyl-1H-imidazole-4,5-

dicarbonitrile

Cat. No.: B184330 Get Quote

Essential Safety and Handling Guide for 2-
phenyl-1H-imidazole-4,5-dicarbonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-phenyl-1H-imidazole-4,5-dicarbonitrile in a laboratory setting.

The information is intended for researchers, scientists, and professionals in drug development

to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2-phenyl-1H-imidazole-4,5-dicarbonitrile

CAS Number: 50847-06-8[1]

Molecular Formula: C₁₁H₆N₄[1]

Molecular Weight: 194.19 g/mol [1]

Hazard Summary: While the chemical, physical, and toxicological properties of 2-phenyl-1H-
imidazole-4,5-dicarbonitrile have not been thoroughly investigated, it is crucial to handle it

with care.[2] Based on the safety data for the compound and structurally similar chemicals,

potential hazards include skin and eye irritation.[2][3][4] Inhalation of dust should be avoided.[2]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is recommended to ensure

personnel safety. The following table summarizes the required PPE for handling 2-phenyl-1H-
imidazole-4,5-dicarbonitrile.

PPE Category Item Specification
Standard
Compliance

Eye & Face Protection
Safety Glasses &

Face Shield

Tightly fitting safety

glasses with side-

shields. A face shield

should also be worn.

[2]

NIOSH (US) or EN

166 (EU)[2]

Hand Protection Protective Gloves

Chemically

impermeable gloves.

Gloves must be

inspected before use.

[2]

EU Directive

89/686/EEC and EN

374

Body Protection Protective Clothing

Fire/flame resistant

and impervious lab

coat or coveralls to

prevent skin

exposure.[5]

N/A

Respiratory Protection Respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator should be

used if dust formation

is likely.[3][6]

NIOSH/MSHA or EN

149

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure risk and

maintaining a safe laboratory environment.
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1. Engineering Controls:

Always work in a well-ventilated area.[5]

Handle the compound within a certified laboratory chemical fume hood to control dust and

vapor exposure.[7]

Ensure that an emergency eyewash station and safety shower are readily accessible, within

fifty feet and ten seconds of the work area.[7]

2. Pre-Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Inspect all PPE for integrity before use.

Ensure all necessary handling equipment (spatulas, weighing paper, containers) is clean and

readily available inside the fume hood.

3. Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid the formation of dust and aerosols.[2]

If weighing the solid, do so within the fume hood on a draft shield balance or in a glove box.

Keep containers tightly closed when not in use.[8]

4. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling the compound, even after

removing gloves.[2]

Decontaminate all work surfaces and equipment after use.

Properly remove and dispose of contaminated PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dioxoindoline_5_carbonitrile.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.angenechemical.com/sds/120118-14-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25050&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/120118-14-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. Seek

medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

Spill: For a small spill that can be cleaned up in under 10 minutes by trained personnel, use

appropriate PPE and absorbent materials. For large spills, evacuate the area, secure it, and

contact emergency services.[7]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Collection: Collect waste 2-phenyl-1H-imidazole-4,5-dicarbonitrile and any

contaminated materials (e.g., gloves, weighing paper) in a designated, sealed, and properly

labeled hazardous waste container.[7]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal: Arrange for a licensed professional waste disposal service to dispose of the

material.[2] Do not dispose of down the drain or in regular trash.[2]
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Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 2-phenyl-1H-imidazole-
4,5-dicarbonitrile.
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Caption: Workflow for safe handling of 2-phenyl-1H-imidazole-4,5-dicarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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